Cas no 3646-98-8 (p-Cres-2,3,5,6-d4-ol-d(7CI,8CI))

• Product Name: p-Cres-2,3,5,6-d4-ol-d(7CI,8CI)
• CAS No: 3646-98-8
• MF: C₇H₈O
• MW: 113.168630599976
• MDL: MFCD01073984
• CID: 296161
• PubChem ID: 71308979
• Update Time: 2025-04-19

p-Cres-2,3,5,6-d4-ol-d(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• p-Cres-2,3,5,6-d4-ol-d(7CI,8CI)
• 2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine
• 2,3,5,6,O-pentadeuterio-4-methyl-phenol
• 2,3-benzo-1,4,7,10,13-penta
• 2,3-benzo-1,4,7,10,13-pentaoxacyclopentadec-2-ene
• 2,3-benzo-1,4,7,10,13-pentaoxacyclo-pentadec-2-ene
• 3-amino-15-benzo-crown 5
• Benzo15C5
• Benzo-15-crown 5-Ether
• benzo-15-crown-5
• Benzyl 15-crown-5
• CCRIS 3608
• CHEBI:37444
• Denzo15C5
• Monobenzo-15-crown-5
• p-cresol-2,3,5,6-d4-OD
• 1,2,4,5-tetradeuterio-3-deuteriooxy-6-methylbenzene
• 3646-98-8
• p-Cresol-2,3,5,6-d4,OD, 97 atom % D
• 1-methyl-4-[(?H)oxy](?H?)benzene
• p-Cresol-2,3,5,6-d4,OD
• D98124

• MDL： MFCD01073984
• Inchi： 1S/C7H8O/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3/i2D,3D,4D,5D/hD
• InChI Key： IWDCLRJOBJJRNH-MDXQMYCFSA-N
• SMILES： O([2H])C1C([2H])=C([2H])C(C)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 113.088898604g/mol
• Monoisotopic Mass: 113.088898604g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.081 g/mL at 25 °C
• Melting Point: 32-34 °C(lit.)
• Boiling Point: 202 °C(lit.)
• Flash Point: 85 °C

p-Cres-2,3,5,6-d4-ol-d(7CI,8CI) Security Information

• Hazard Category Code： 24/25-34
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols